![molecular formula C6H12ClNO2 B599675 Ethyl azetidine-2-carboxylate hydrochloride CAS No. 162698-21-7](/img/structure/B599675.png)
Ethyl azetidine-2-carboxylate hydrochloride
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Overview
Description
Ethyl azetidine-2-carboxylate hydrochloride is a chemical compound with the molecular formula C6H12ClNO2 and a molecular weight of 165.617 . It is not intended for human or veterinary use and is used only for research.
Synthesis Analysis
The synthesis of azetidines, including this compound, has been a subject of research. One method involves the Strecker-type reaction using TMSCN to afford C-2 substituted azetidine . Another method involves the enzymatic hydrolysis of L-azetidine-2-carboxylate .Molecular Structure Analysis
The molecular structure of this compound is determined by its molecular formula, C6H12ClNO2. Detailed structural analysis can be obtained through high-resolution crystal structures .Chemical Reactions Analysis
This compound can undergo enzymatic hydrolysis, a ring-opening reaction that detoxifies L-azetidine-2-carboxylate . This reaction is catalyzed by an L-AZC hydrolase from Novosphingobium sp. MBES04 .Scientific Research Applications
Synthesis and Biological Applications
Ethyl Azetidine-2-carboxylate Hydrochloride is a compound of interest in synthetic organic chemistry and has seen applications in the synthesis of enantiopure azetidine 2-carboxylic acids and their incorporation into peptides. The synthesis processes involve complex reactions that yield enantiopure compounds, which are crucial for further chemical and pharmaceutical applications. For instance, Couty, Evano, and Rabasso (2003) developed a method for preparing enantiopure azetidine 2-carboxylic acids by hydrolysis of the corresponding 2-cyano azetidines, which are analogues of phenylalanine, showcasing their potential in peptide synthesis (Couty, Evano, & Rabasso, 2003).
Moreover, azetidine derivatives, including those related to this compound, have been synthesized for their potential in antimicrobial and antioxidant activities. Devi et al. (2010) explored the synthesis of azetidione derivatives and evaluated their biological activities, indicating the compound's utility in developing new therapeutic agents (Devi, Ramaiah, Roopa, & Vaidya, 2010).
Foldameric Applications
In the realm of foldamer chemistry, this compound and its derivatives play a critical role in the development of novel foldamers—oligomers that adopt well-defined secondary structures. Žukauskaitė et al. (2011) detailed the synthesis of new functionalized aziridine-2- and azetidine-3-carboxylic acid derivatives, highlighting their significance in biological applications and foldameric studies. These compounds are of interest due to their constrained structures, offering unique properties for the development of foldamers (Žukauskaitė, Mangelinckx, Buinauskaitė, Šačkus, & Kimpe, 2011).
Detoxification and Metabolism Studies
Additionally, this compound and its related compounds have been subjects of research in the study of detoxification and metabolism. Gross, Felsheim, and Wackett (2008) uncovered the genes and enzymes involved in the metabolism of Azetidine-2-carboxylate, providing insights into the detoxification mechanisms employed by certain bacteria. This research elucidates the biological pathways that can metabolize and detoxify azetidine compounds, offering a foundation for understanding how these compounds interact with living systems (Gross, Felsheim, & Wackett, 2008).
Safety and Hazards
Future Directions
Recent advances in the synthesis and reactivity of azetidines suggest that there is considerable interest in this field, with a focus on the most recent advances, trends, and future directions . The results of ongoing research will enable the engineering of L-AZC to the building block of aminoglycoside antibiotics .
Mechanism of Action
Target of Action
Ethyl azetidine-2-carboxylate hydrochloride, a derivative of L-azetidine-2-carboxylate (L-AZC), primarily targets proteins . It is quickly involved in proteins and can cause protein misfolding, disrupting the normal function of the protein .
Mode of Action
The compound interacts with its targets, the proteins, by getting quickly involved in them . This involvement leads to protein misfolding, which disrupts the normal function of the proteins . The hydrolysis on the ring opening of L-AZC has an effective practical detoxification function .
Biochemical Pathways
The compound affects the cyclic amino acid metabolism pathway . An L-AZC hydrolase from Novosphingobium sp. MBES04 (Ns A2CH), which belongs to the haloacid dehalogenase-like superfamily, participates in this pathway . This enzyme has high substrate and stereospecificity for the hydrolysis of L-AZC .
Result of Action
The result of the compound’s action is the disruption of the normal function of proteins due to protein misfolding . This disruption can have significant effects at the molecular and cellular levels.
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the presence of bacteria can lead to the biodegradation of L-AZC, as it can be used as the only carbon and nitrogen source by bacteria . This biodegradation has an effective practical detoxification function .
Biochemical Analysis
Biochemical Properties
Ethyl azetidine-2-carboxylate hydrochloride interacts with various enzymes, proteins, and other biomolecules. This compound can be biodegraded as the only carbon and nitrogen source by bacteria .
Cellular Effects
The incorporation of this compound into proteins can cause protein misfolding, disrupting the normal function of the protein . This disruption can have significant effects on various types of cells and cellular processes, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with proteins. As an L-proline analogue, it can be quickly involved in proteins, causing protein misfolding . This disruption to protein structure can lead to changes in gene expression and enzyme activity .
Metabolic Pathways
This compound is involved in cyclic amino acid metabolism . It interacts with enzymes such as L-AZC hydrolase from Novosphingobium sp. MBES04 (NsA2CH), which has high substrate and stereospecificity for the hydrolysis of L-AZC .
Properties
IUPAC Name |
ethyl azetidine-2-carboxylate;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2.ClH/c1-2-9-6(8)5-3-4-7-5;/h5,7H,2-4H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGGSFZLUZRAVTQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN1.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30681043 |
Source
|
Record name | Ethyl azetidine-2-carboxylate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30681043 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.62 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
162698-21-7 |
Source
|
Record name | Ethyl azetidine-2-carboxylate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30681043 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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